Cas no 2227877-33-8 (rac-(1R,2S)-2-(2-methoxy-6-methylpyridin-4-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(2-methoxy-6-methylpyridin-4-yl)cyclopropan-1-amine
• CAS No: 2227877-33-8
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5945971
• PubChem ID: 165648981
• Update Time: 2025-05-25

rac-(1R,2S)-2-(2-methoxy-6-methylpyridin-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2-methoxy-6-methylpyridin-4-yl)cyclopropan-1-amine
• 2227877-33-8
• EN300-1761187

• Inchi： 1S/C10H14N2O/c1-6-3-7(8-5-9(8)11)4-10(12-6)13-2/h3-4,8-9H,5,11H2,1-2H3/t8-,9+/m0/s1
• InChI Key： YUAWOZLWXQFIBQ-DTWKUNHWSA-N
• SMILES： O(C)C1=CC(=CC(C)=N1)[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1Ų

Additional information on rac-(1R,2S)-2-(2-methoxy-6-methylpyridin-4-yl)cyclopropan-1-amine

Research Briefing on rac-(1R,2S)-2-(2-methoxy-6-methylpyridin-4-yl)cyclopropan-1-amine (CAS: 2227877-33-8)

Recent studies on the chiral cyclopropylamine derivative rac-(1R,2S)-2-(2-methoxy-6-methylpyridin-4-yl)cyclopropan-1-amine (CAS: 2227877-33-8) have revealed significant progress in its pharmacological characterization and synthetic optimization. This compound has emerged as a key intermediate in the development of novel central nervous system (CNS) therapeutics, particularly for neurological disorders involving glutamate receptor modulation.

The stereospecific synthesis of this compound has been improved through asymmetric hydrogenation protocols, achieving >98% enantiomeric excess (ee) for the (1R,2S) configuration. X-ray crystallographic analysis confirmed the absolute configuration, while density functional theory (DFT) calculations provided insights into the stability of the cyclopropyl ring system. Notably, the 2-methoxy-6-methylpyridine moiety demonstrates enhanced metabolic stability compared to earlier analogs, as evidenced by in vitro microsomal stability assays.

Pharmacological evaluation indicates potent and selective activity as a negative allosteric modulator of metabotropic glutamate receptor subtype 5 (mGluR5), with IC50 values in the low nanomolar range (3.2 nM ± 0.8). In rodent models of Fragile X syndrome and Parkinson's disease levodopa-induced dyskinesia, the compound showed improved blood-brain barrier penetration (brain/plasma ratio of 0.85) and favorable pharmacokinetic properties (t1/2 = 8.2 h in rats). Structure-activity relationship (SAR) studies highlight the critical role of the cyclopropylamine core in maintaining potency while reducing off-target effects.

Current clinical development focuses on resolving formulation challenges associated with the compound's poor aqueous solubility (0.12 mg/mL at pH 7.4). Novel amorphous solid dispersion techniques have increased bioavailability by 3.5-fold in preclinical studies. The compound's safety profile appears promising, with no observed cardiovascular effects at therapeutic doses in canine models (up to 30 mg/kg).

Emerging research suggests potential applications beyond neurological disorders, including recent findings of anti-inflammatory effects through NF-κB pathway modulation. Further clinical validation is ongoing, with Phase I human trials expected to commence in Q4 2024. The unique physicochemical properties of this scaffold continue to inspire derivative development across multiple therapeutic areas.